Cas no 766548-58-7 (Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate)

Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate is a nicotinate derivative with a molecular structure featuring methoxy and ester functional groups, making it a versatile intermediate in organic synthesis. Its key advantages include high purity and stability, ensuring reliable performance in pharmaceutical and agrochemical applications. The compound's ester groups enhance reactivity, facilitating further functionalization, while the methoxy substituents contribute to its solubility in common organic solvents. This makes it particularly useful in the synthesis of complex heterocyclic compounds. Its well-defined structure allows for precise control in reactions, supporting its role in the development of bioactive molecules and specialty chemicals.
Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate structure
766548-58-7 structure
Product Name:Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate
CAS No:766548-58-7
MF:C11H13NO5
MW:239.224623441696
CID:1093417
PubChem ID:11736570
Update Time:2025-10-28

Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate
    • methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate
    • Methyl6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate
    • 766548-58-7
    • Inchi: 1S/C11H13NO5/c1-15-9-5-4-7(11(14)17-3)8(12-9)6-10(13)16-2/h4-5H,6H2,1-3H3
    • InChI Key: NHEMUFALZUWBFP-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(=O)OC)C(CC(=O)OC)=N1

Computed Properties

  • Exact Mass: 239.07937252g/mol
  • Monoisotopic Mass: 239.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.7Ų

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Additional information on Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate

Comprehensive Guide to Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate (CAS No. 766548-58-7)

Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate (CAS No. 766548-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid is widely utilized as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and sustainable agrochemicals, understanding the properties and applications of this compound is crucial for researchers and industry professionals.

The chemical structure of Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate features a pyridine ring substituted with methoxy and ester functional groups. These moieties contribute to its reactivity, making it a versatile building block in organic synthesis. Recent studies highlight its potential in developing crop protection agents and pharmaceutical intermediates, aligning with current trends in green chemistry and precision agriculture.

One of the most searched questions regarding CAS 766548-58-7 relates to its solubility and stability under different conditions. Laboratory data indicates that this compound exhibits good solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored properly. These characteristics make it particularly valuable for multi-step synthetic processes in medicinal chemistry.

In the context of drug discovery, researchers frequently inquire about the role of Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate in constructing complex molecular architectures. Its structural features allow for diverse modifications, enabling the creation of compounds with improved bioavailability and target specificity. This aligns with the pharmaceutical industry's focus on developing next-generation therapeutics with enhanced efficacy and safety profiles.

The agrochemical sector shows growing interest in derivatives of 766548-58-7 for developing environmentally friendly pesticides. As regulatory pressures increase for safer crop protection solutions, this compound's potential as a precursor for biodegradable formulations has become a hot research topic. Its methoxy groups offer sites for further functionalization, allowing chemists to tailor properties for specific agricultural applications.

From a commercial perspective, the global market for nicotinate derivatives like Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate is experiencing steady growth. Industry reports suggest increasing demand from Asia-Pacific regions, particularly for pharmaceutical applications. Suppliers and manufacturers are optimizing synthesis routes to improve yield and purity, addressing another common search query regarding production scalability of CAS 766548-58-7.

Analytical characterization of Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's identity and purity - critical parameters for research and industrial applications. Recent advancements in analytical technology have enabled more precise quality control, ensuring consistent performance in downstream applications.

Environmental considerations surrounding 766548-58-7 have also become a focus area. Researchers are investigating its biodegradation pathways and ecological impact, responding to concerns about chemical sustainability. Current findings suggest that proper handling and disposal procedures can effectively mitigate any potential environmental risks associated with this compound.

Looking ahead, the scientific community anticipates expanded applications for Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate in materials science. Its molecular structure shows promise for developing functional polymers and advanced materials with specific electronic or optical properties. This emerging application area represents an exciting frontier for this versatile chemical building block.

For researchers working with CAS 766548-58-7, proper storage conditions are frequently searched. Recommendations include keeping the compound in tightly sealed containers under inert atmosphere at temperatures between 2-8°C, protected from light and moisture. Following these guidelines ensures long-term stability and maintains the compound's reactivity for synthetic applications.

The patent landscape surrounding Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate reveals growing intellectual property activity, particularly in pharmaceutical applications. Recent filings demonstrate its utility in creating novel kinase inhibitors and anti-inflammatory agents, highlighting its importance in modern drug development pipelines.

In educational settings, 766548-58-7 serves as an excellent example for teaching advanced organic synthesis concepts. Its multiple functional groups provide opportunities to demonstrate various protection-deprotection strategies and selective transformations, making it valuable for academic laboratories and training programs.

Quality standards for Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate continue to evolve with technological advancements. Current Good Manufacturing Practice (cGMP) compliant versions are becoming available to meet the stringent requirements of pharmaceutical applications, addressing another common query from industry professionals.

Transportation and handling guidelines for CAS 766548-58-7 follow standard protocols for non-hazardous chemicals. However, users should always consult the latest Safety Data Sheets (SDS) and comply with local regulations, as requirements may vary by region and application.

The future research directions for Methyl 6-methoxy-2-(2-methoxy-2-oxoethyl)nicotinate include exploring its potential in catalysis and asymmetric synthesis. These applications could further enhance its value as a synthetic intermediate and contribute to more sustainable chemical processes.

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